![molecular formula C20H20N2O4 B4990306 4-(4-ethoxy-3-methoxybenzylidene)-1-(4-methylphenyl)-3,5-pyrazolidinedione](/img/structure/B4990306.png)
4-(4-ethoxy-3-methoxybenzylidene)-1-(4-methylphenyl)-3,5-pyrazolidinedione
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Overview
Description
The compound 4-(4-ethoxy-3-methoxybenzylidene)-1-(4-methylphenyl)-3,5-pyrazolidinedione is part of a class of compounds known for their diverse chemical reactions and significant properties. These compounds have been extensively studied for their structural and functional attributes.
Synthesis Analysis
The synthesis of pyrazolone derivatives, similar to the target compound, often involves regiospecific reactions and can be characterized by spectroscopic techniques, although X-ray crystal analysis might be necessary for unambiguous structure determination due to the complexity of these molecules (Kumarasinghe, Hruby, & Nichol, 2009).
Molecular Structure Analysis
The molecular structure of compounds within this chemical family demonstrates significant diversity. X-ray crystallography has provided insights into the conformational differences and crystallization patterns, highlighting the intricate hydrogen bonding and interaction patterns (Zhu & Qiu, 2011).
Chemical Reactions and Properties
Chemical reactions involving the target compound class include various syntheses and modifications that lead to a wide range of derivatives with distinct chemical properties. These reactions are often facilitated by conditions such as reflux with specific reagents or catalysts (Patel, Shah, Trivedi, & Vyas, 2010).
Physical Properties Analysis
The physical properties of these compounds, including their crystallization behavior and molecular interactions, are crucial for understanding their potential applications. Studies have shown that factors like crystal packing and the presence of functional groups significantly influence these properties (Abonía, Rengifo, Cobo, Low, & Glidewell, 2007).
Chemical Properties Analysis
The chemical properties, such as reactivity and stability, are influenced by the molecular structure and substituent patterns of these compounds. Research has demonstrated that modifications at specific sites can significantly alter these properties, leading to compounds with varied chemical behaviors and potential applications (Seth, Bannerjee, & Sharma, 1981).
properties
IUPAC Name |
(4Z)-4-[(4-ethoxy-3-methoxyphenyl)methylidene]-1-(4-methylphenyl)pyrazolidine-3,5-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O4/c1-4-26-17-10-7-14(12-18(17)25-3)11-16-19(23)21-22(20(16)24)15-8-5-13(2)6-9-15/h5-12H,4H2,1-3H3,(H,21,23)/b16-11- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QAVWRKCTUJFKQY-WJDWOHSUSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C=C2C(=O)NN(C2=O)C3=CC=C(C=C3)C)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=C(C=C(C=C1)/C=C\2/C(=O)NN(C2=O)C3=CC=C(C=C3)C)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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